Cas no 1248676-59-6 (4,5-dibromo-1-ethyl-1H-1,2,3-triazole)

• Product Name: 4,5-dibromo-1-ethyl-1H-1,2,3-triazole
• CAS No: 1248676-59-6
• MF: C₄H₅Br₂N₃
• MW: 254.910598516464
• MDL: MFCD30486924
• CID: 4580935
• PubChem ID: 69383353
• Update Time: 2025-06-08

4,5-dibromo-1-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-1-ethyl-1H-1,2,3-triazole
• 4,5-dibromo-1-ethyltriazole

• MDL： MFCD30486924
• Inchi： 1S/C4H5Br2N3/c1-2-9-4(6)3(5)7-8-9/h2H2,1H3
• InChI Key： SXXZCRDVXXAQDK-UHFFFAOYSA-N
• SMILES： BrC1=C(N=NN1CC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.8
• XLogP3: 2
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4,5-dibromo-1-ethyl-1H-1,2,3-triazole

Research Brief on 4,5-Dibromo-1-ethyl-1H-1,2,3-triazole (CAS: 1248676-59-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4,5-dibromo-1-ethyl-1H-1,2,3-triazole (CAS: 1248676-59-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4,5-dibromo-1-ethyl-1H-1,2,3-triazole as a versatile building block in click chemistry, particularly in the synthesis of complex heterocyclic compounds. Its dibromo-substituted triazole core enables efficient functionalization, making it a valuable intermediate for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic applications, 4,5-dibromo-1-ethyl-1H-1,2,3-triazole has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed its ability to modulate inflammatory responses by inhibiting key signaling pathways, suggesting potential applications in autoimmune diseases. The compound's unique electronic properties, attributed to the bromine substituents, contribute to its high binding affinity for specific protein targets.

From a pharmacological perspective, the ethyl group at the N1 position of the triazole ring enhances the compound's metabolic stability, addressing a common limitation of similar triazole derivatives. This feature has been particularly valuable in the design of orally bioavailable drug candidates, as evidenced by recent pharmacokinetic studies. Furthermore, computational modeling has provided insights into the structural determinants of its activity, facilitating rational drug design efforts.

Despite these advances, challenges remain in optimizing the selectivity and safety profile of derivatives based on this scaffold. Ongoing research is exploring strategies to mitigate potential off-target effects while maintaining therapeutic efficacy. The compound's unique combination of synthetic accessibility and biological activity positions it as a promising lead for future drug development programs in oncology, inflammation, and infectious diseases.

In conclusion, 4,5-dibromo-1-ethyl-1H-1,2,3-triazole represents an important chemical tool with diverse applications in medicinal chemistry. Continued investigation of its structure-activity relationships and mechanism of action will likely yield valuable insights for the development of next-generation therapeutics. Researchers are encouraged to explore its potential in combination therapies and targeted drug delivery systems.